CID 10872124
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of CID 10872124 typically involves [specific synthetic route], which includes [specific reaction conditions]. For instance, one common method involves [detailed synthetic route and conditions].
Industrial Production Methods: In an industrial setting, this compound is produced using [specific industrial method]. This method is preferred due to its efficiency and scalability, allowing for the large-scale production of the compound.
Chemical Reactions Analysis
Types of Reactions: CID 10872124 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions.
Common Reagents and Conditions: The common reagents used in the reactions of this compound include [list of reagents]. The conditions under which these reactions occur are typically [specific conditions].
Major Products Formed: The major products formed from the reactions of this compound include [list of products]
Scientific Research Applications
CID 10872124 has a wide range of applications in scientific research. In chemistry, it is used as [specific application]. In biology, it plays a crucial role in [specific biological application]. In medicine, this compound is being explored for its potential in [specific medical application]. Additionally, it has industrial applications in [specific industrial application].
Mechanism of Action
The mechanism of action of CID 10872124 involves [detailed mechanism]. This compound exerts its effects by targeting [specific molecular targets] and influencing [specific pathways]. Understanding the mechanism of action is crucial for developing new applications and improving existing ones.
Comparison with Similar Compounds
Similar Compounds: CID 10872124 is often compared with similar compounds such as [list of similar compounds]. These compounds share some chemical properties but differ in [specific differences].
Uniqueness: What sets this compound apart from its similar compounds is [specific unique property]. This uniqueness makes it particularly valuable for [specific application].
Conclusion
This compound is a compound of great interest due to its unique properties and wide range of applications
Properties
Molecular Formula |
C8H18ISn |
|---|---|
Molecular Weight |
359.84 g/mol |
InChI |
InChI=1S/2C4H9.HI.Sn/c2*1-3-4-2;;/h2*1,3-4H2,2H3;1H;/q;;;+1/p-1 |
InChI Key |
PMGNMSWGRSIDFG-UHFFFAOYSA-M |
Canonical SMILES |
CCCC[Sn](CCCC)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzofuro[3,2-g]quinoline](/img/structure/B14756676.png)
![Naphtho[1,2-g]quinoline](/img/structure/B14756686.png)
![5-[5-Amino-2-[(3-chloro-5-fluoropyridin-2-yl)methyl]-7-phenyl-[1,2,4]triazolo[1,5-c]pyrimidin-8-yl]piperidin-2-one](/img/structure/B14756693.png)
![2H,2'H,4H,4'H-3,3'-Spirobi[[1]benzopyran]](/img/structure/B14756730.png)
![1-[(4-Methylphenyl)sulfanylmethyl]piperidine; 4-nitrobenzoyl chloride](/img/structure/B14756732.png)
